Cas no 2680-84-4 (2-chloro-6,7-dimethoxyquinazolin-4-amine)

• Product Name: 2-chloro-6,7-dimethoxyquinazolin-4-amine
• CAS No: 2680-84-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 914628
• PubChem ID: 90235
• Update Time: 2025-04-19

2-chloro-6,7-dimethoxyquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dimethoxyquinazolin-4-amine
• 4-Amino-2-chloro-6,7-dimethoxyquinazoline
• 2-chlor-6,7-dimethoxychinazolin-4-amin
• 2-chloro-4-amino-6,7-dimethoxy-quinazoline
• 2-Chloro-6,7-dimethoxy-4-quinazolinamine
• 2-chloro-6,7-dimethoxyquinazolin-4-ylamine
• 4-Quinazolinamine, 2-chloro-6,7-dimethoxy-
• AG-E-69430
• BIDD:GT0452
• EN300-66004
• Q27277971
• 4-amino-2chloro-6,7-dimethoxyquinazoline
• PRAZOSIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• Doxazosin impurity F
• 4-amino-2-chloro-6,7-dimethoxy quinazoline
• SR-01000197509-1
• NCGC00253677-01
• SR-01000197509-2
• BDBM626199
• 2-chloro-6,7-dimethoxy quinazolin-4-amine
• DTXCID4031483
• Z1033088242
• CS-0127991
• Doxazosin impurity F, European Pharmacopoeia (EP) Reference Standard
• 23680-84-4
• 4-amino-2chloro-6,7-dimethoxy quinazoline
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY A [EP IMPURITY]
• AKOS000264944
• 4-Amino-2-chloro-6,7-bismethoxyquinazoline
• DB-046221
• 2680-84-4
• Prazosin impurity A
• FG7Z4T71Y4
• MFCD00051734
• 2-chloro-6,7-dimethoxy-4-aminoquinazoline
• 2-chloro-4-amino-6,7-dimethoxyquin-azoline
• 2-Chloro-4-amino-6,7-dimethoxyquinazoline
• PS-3289
• Tox21_113801
• 4-Amino-2-chloro-6,7-dimethoxyquinazoline, 95%
• CHEMBL3561187
• AE-848/31926053
• UNII-FG7Z4T71Y4
• BCP28790
• (E/Z)-Trelnarizine Dihydrochloride
• SCHEMBL611438
• EINECS 245-821-7
• Terazosin impurity A
• SY008892
• Terazosin impurity A, European Pharmacopoeia (EP) Reference Standard
• DTXSID3057694
• EC 245-821-7
• AC-5334
• 4amino-2-chloro6,7-dimethoxyquinazoline
• DOXAZOSIN MESILATE IMPURITY F [EP IMPURITY]
• STK503641
• 2-Chloro-6,7-dimethoxy-4-quinazolinamine #
• W-107385
• 4-AMino-2-chloro-6,7-diMethoxyquinazolin
• ALFUZOSIN HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• QUINAZOLINE, 4-AMINO-2-CHLORO-6,7-DIMETHOXY-
• AM20030412
• 2-chloro-4-amino-6,7-dimethoxy quinazoline
• NS00001102
• 4-Amino-2-chloro-6,7-dimethoxyquinazoline, puriss., >=99.0% (HPLC)
• CAS-23680-84-4
• 4-amino-2-chloro-6,7-dimethoxy-quinazoline
• SR-01000197509

• Inchi： 1S/C10H10ClN3O2/c1-15-7-3-5-6(4-8(7)16-2)13-10(11)14-9(5)12/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key： HWIIAAVGRHKSOJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=C(C(=CC2=N1)OC)OC)N

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3Ų